![molecular formula C20H18N2O5 B213959 5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide](/img/structure/B213959.png)
5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide
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Overview
Description
5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide, also known as MNPC, is a chemical compound that has been gaining attention in the scientific community for its potential use in various research applications. MNPC is a synthetic compound that was first developed in the late 1990s and has since been studied extensively for its mechanism of action and potential physiological effects.
Mechanism of Action
The mechanism of action of 5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide is not fully understood, but it is believed to be related to its ability to inhibit certain enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of certain kinases and phosphatases, which play important roles in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and neuroprotective effects. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important in the growth and spread of tumors.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide in lab experiments is its ability to selectively target certain enzymes and proteins, making it a valuable tool for studying various cellular processes. However, one limitation of using this compound is its potential toxicity, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide. One area of interest is in the development of this compound derivatives with improved potency and selectivity. Another area of interest is in the development of this compound-based therapies for the treatment of various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential physiological effects.
Synthesis Methods
5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide can be synthesized using a multi-step process involving the reaction of various chemicals and reagents. The synthesis method involves the reaction of 4-methyl-2-nitrophenol with formaldehyde in the presence of a base to form a nitrophenol intermediate. This intermediate is then reacted with 2-methylphenylamine and furan-2-carboxylic acid to form this compound.
Scientific Research Applications
5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide has been studied extensively for its potential use in various research applications. One of the primary areas of research has been in the field of cancer research. This compound has been shown to have anti-cancer properties, inhibiting the growth of various cancer cell lines in vitro. This compound has also been studied for its potential use in the treatment of inflammatory diseases and neurological disorders.
properties
Molecular Formula |
C20H18N2O5 |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
5-[(4-methyl-2-nitrophenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide |
InChI |
InChI=1S/C20H18N2O5/c1-13-7-9-18(17(11-13)22(24)25)26-12-15-8-10-19(27-15)20(23)21-16-6-4-3-5-14(16)2/h3-11H,12H2,1-2H3,(H,21,23) |
InChI Key |
YZSCPGHNBZEERB-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CC=CC=C3C)[N+](=O)[O-] |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CC=CC=C3C)[N+](=O)[O-] |
Origin of Product |
United States |
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